Cas no 2166098-79-7 ((8'aR)-hexahydro-1'H-spiro[cyclopropane-1,7'-pyrrolo[1,2-a]piperazine]-3'-one)

• Product Name: (8'aR)-hexahydro-1'H-spiro[cyclopropane-1,7'-pyrrolo[1,2-a]piperazine]-3'-one
• CAS No: 2166098-79-7
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5290143
• Update Time: 2026-03-10

(8'aR)-hexahydro-1'H-spiro[cyclopropane-1,7'-pyrrolo[1,2-a]piperazine]-3'-one Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclopropane-1,7'(6'H)-pyrrolo[1,2-a]pyrazin]-3'(4'H)-one, tetrahydro-, (8'aR)-
• (8'aR)-hexahydro-1'H-spiro[cyclopropane-1,7'-pyrrolo[1,2-a]piperazine]-3'-one

• Inchi： 1S/C9H14N2O/c12-8-5-11-6-9(1-2-9)3-7(11)4-10-8/h7H,1-6H2,(H,10,12)/t7-/m1/s1
• InChI Key： BLAHCIRRKVJRCW-SSDOTTSWSA-N
• SMILES： C12(CN3CC(=O)NC[C@@]3([H])C1)CC2

Additional information on (8'aR)-hexahydro-1'H-spiro[cyclopropane-1,7'-pyrrolo[1,2-a]piperazine]-3'-one

Introduction to (8'aR)-hexahydro-1'H-spiro[cyclopropane-1,7'-pyrrolo[1,2-a]piperazine]-3'-one (CAS No. 2166098-79-7)

(8'aR)-hexahydro-1'H-spiro[cyclopropane-1,7'-pyrrolo[1,2-a]piperazine]-3'-one is a highly complex and intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. With the CAS number 2166098-79-7, this molecule represents a fusion of structural elegance and functional diversity, making it a promising candidate for further investigation in medicinal chemistry. The compound's unique spirocyclic structure, combined with its pyrrolo[1,2-a]piperazine core, suggests potential interactions with biological targets that could lead to novel therapeutic applications.

The synthesis of such intricate molecules often presents formidable challenges due to their stereochemical complexity. The spirocyclic framework of (8'aR)-hexahydro-1'H-spiro[cyclopropane-1,7'-pyrrolo[1,2-a]piperazine]-3'-one requires precise control over reaction conditions to ensure the formation of the desired stereocenter. Recent advancements in synthetic methodologies have enabled chemists to tackle these challenges more effectively, paving the way for the development of sophisticated molecular architectures like this one.

One of the most compelling aspects of this compound is its potential as a pharmacophore. The pyrrolo[1,2-a]piperazine scaffold is a well-known motif in drug discovery, often found in molecules with central nervous system (CNS) activity. This motif has been extensively studied for its ability to modulate neurotransmitter systems, making it a valuable starting point for developing new treatments for neurological disorders. The addition of the spirocyclic cyclopropane ring further enhances the molecule's complexity and may contribute to its binding affinity and selectivity.

In recent years, there has been a growing interest in spirocyclic compounds due to their unique physicochemical properties and biological activities. Spirocycles are known for their rigid three-dimensional structures, which can be advantageous in designing molecules that fit snugly into biological targets. The spirocyclic core of (8'aR)-hexahydro-1'H-spiro[cyclopropane-1,7'-pyrrolo[1,2-a]piperazine]-3'-one is particularly noteworthy, as it may provide enhanced stability and metabolic resistance compared to acyclic analogs.

The stereochemistry of this compound is another critical factor that influences its biological activity. The specific configuration at the (8'aR) position plays a crucial role in determining how the molecule interacts with its target receptors. Understanding and controlling this stereochemistry is essential for optimizing the compound's pharmacological properties. Advanced techniques in chiral synthesis have allowed researchers to achieve high enantiomeric purity, which is crucial for drug development.

Current research in medicinal chemistry increasingly focuses on designing molecules that can modulate complex biological pathways. The multifaceted nature of (8'aR)-hexahydro-1'H-spiro[cyclopropane-1,7'-pyrrolo[1,2-a]piperazine]-3'-one makes it an attractive candidate for such investigations. Its ability to interact with multiple targets simultaneously could lead to synergistic effects that enhance therapeutic outcomes. This concept aligns with the growing trend toward polypharmacology, where single molecules are designed to address multiple disease-related targets.

The potential applications of this compound extend beyond traditional pharmacological uses. Its unique structural features may also make it valuable in materials science and other interdisciplinary fields. For instance, spirocyclic compounds have been explored for their potential in organic electronics due to their rigid structures and tunable electronic properties. While these applications are still in their early stages, they highlight the broad utility of such molecules.

In conclusion, (8'aR)-hexahydro-1'H-spiro[cyclopropane-1,7'-pyrrolo[1,2-a]piperazine]-3'-one (CAS No. 2166098-79-7) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique spirocyclic framework and pyrrolo[1,2-a]piperazine core make it a promising candidate for further exploration in drug discovery. As synthetic methodologies continue to evolve and our understanding of biological targets deepens, compounds like this one are likely to play a significant role in shaping the future of medicine.